Cas no 20964-94-7 ((2Z)-3-anilino-1,3-diphenylprop-2-en-1-one)

(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one structure
20964-94-7 structure
Product name:(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
CAS No:20964-94-7
MF:C21H17NO
MW:299.36578
CID:910869
PubChem ID:5895713

(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
    • (E)-3-anilino-1,3-diphenylprop-2-en-1-one
    • (2-methyl-4-phenyl-butan-2-yl)benzene
    • 1,1'-(1,1-Dimethyl-1,3-propanediyl)bisbenzene
    • 1,1-Dimethyl-1,3-diphenyl-propan
    • 1,3-Diphenyl-1,1-dimethyl-propan
    • 1,3-diphenyl-3-methylbutane
    • 1,3-diphenyl-3-phenylaminopropeno
    • 2,4-bis-(phenyl)-2-methylbutane
    • 2,4-Diphenyl-2-methyl-butan
    • 3-anilino-1,3-diphenylprop-2-en-1-one
    • 3-Methyl-1,3-diphenyl-butan
    • 3-methyl-1,3-diphenyl-butane
    • AC1L6CSF
    • AC1Q1NKC
    • AG-J-86156
    • CTK0H9670
    • NSC54377
    • NSC-167267
    • NSC-167326
    • NSC167267
    • 63255-41-4
    • SCHEMBL3080209
    • NSC167326
    • 20964-94-7
    • Inchi: InChI=1S/C21H17NO/c23-21(18-12-6-2-7-13-18)16-20(17-10-4-1-5-11-17)22-19-14-8-3-9-15-19/h1-16,22H/b20-16+
    • InChI Key: HMISYHGFKCQJIH-CAPFRKAQSA-N
    • SMILES: C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)NC3=CC=CC=C3

Computed Properties

  • Exact Mass: 299.13111
  • Monoisotopic Mass: 299.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 5.09550

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